Cas no 2016-99-1 (2,6-dibromopyridine-4-carboxylic acid)

• Product Name: 2,6-dibromopyridine-4-carboxylic acid
• CAS No: 2016-99-1
• MF: C₆H₃Br₂NO₂
• MW: 280.901520013809
• MDL: MFCD09743987
• CID: 42308
• PubChem ID: 15482692
• Update Time: 2025-11-02

2,6-dibromopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromoisonicotinic acid
• 2,6-Dibromopyridine-4-carboxylic acid
• 2,6-Dibrom-isonicotinsaeure
• 2,6-Dibromo-4-pyridinecarboxylic acid
• 4-carboxy-2,6-dibromopyridine
• A4397
• 2,6-Dibromo-isonicotinic acid
• CL0267
• MFCD09743987
• 4-Pyridinecarboxylic acid, 2,6-dibromo-
• Z1269137593
• 2,6-dibromoisonicotinicacid
• 2,6-Dibromopyridine-4-carboxylicacid
• SCHEMBL3443331
• CS-W003630
• AULQTVXAKNKCCA-UHFFFAOYSA-N
• AC-9594
• AKOS005216798
• EN300-120315
• SY023715
• AMY10244
• PB18991
• FT-0647922
• PS-4229
• DTXSID30573191
• 2016-99-1
• DB-027659
• AC-907/34104043
• 640-910-0
• D67444
• DTXCID20523963
• 2,6-dibromopyridine-4-carboxylic acid

• MDL： MFCD09743987
• Inchi： 1S/C6H3Br2NO2/c7-4-1-3(6(10)11)2-5(8)9-4/h1-2H,(H,10,11)
• InChI Key： AULQTVXAKNKCCA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(N=1)Br

Computed Properties

• Exact Mass: 278.85300
• Monoisotopic Mass: 278.85305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Color/Form: Yellow to Brown Solid
• Melting Point: 170-173°C
• Boiling Point: 487.5℃ at 760 mmHg
• PSA: 50.19000
• LogP: 2.30480

2,6-dibromopyridine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,6-dibromopyridine-4-carboxylic acid

2,6-Dibromopyridine-4-carboxylic Acid (CAS No. 2016-99-1): Properties, Applications, and Market Insights

2,6-Dibromopyridine-4-carboxylic acid (CAS No. 2016-99-1) is a halogenated pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its bromine-substituted pyridine core and carboxylic acid functional group, serves as a versatile building block for the development of advanced materials and bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery and agrochemical applications, 2,6-dibromopyridine-4-carboxylic acid has emerged as a key intermediate in modern synthetic chemistry.

The molecular structure of 2,6-dibromopyridine-4-carboxylic acid features two bromine atoms at the 2- and 6-positions of the pyridine ring, along with a carboxylic acid group at the 4-position. This unique arrangement imparts distinct electronic and steric properties, making it valuable for cross-coupling reactions and metal-catalyzed transformations. Researchers frequently utilize this compound in the synthesis of pharmaceutical intermediates, particularly in the development of kinase inhibitors and antimicrobial agents. Its role in medicinal chemistry has been highlighted in recent studies exploring novel treatments for resistant infections and chronic diseases.

In addition to its pharmaceutical applications, 2,6-dibromopyridine-4-carboxylic acid finds use in material science, particularly in the design of organic electronic materials. The bromine atoms facilitate further functionalization through palladium-catalyzed reactions, enabling the creation of conjugated systems for optoelectronic devices. This aligns with current trends in sustainable energy and green chemistry, as researchers seek eco-friendly alternatives to traditional silicon-based materials.

The market for 2,6-dibromopyridine-4-carboxylic acid has seen steady growth, driven by its expanding applications in drug discovery and advanced materials. Manufacturers are focusing on improving synthesis protocols to enhance yield and purity, addressing the needs of high-value industries. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control, reflecting the compound's importance in precision chemistry.

Environmental and safety considerations are paramount when handling 2,6-dibromopyridine-4-carboxylic acid. While not classified as hazardous under standard regulations, proper laboratory practices should be followed to minimize exposure. The compound's stability and compatibility with various solvents make it suitable for diverse reaction conditions, further broadening its utility in research settings.

Recent advancements in flow chemistry and continuous manufacturing have opened new avenues for the scalable production of 2,6-dibromopyridine-4-carboxylic acid. These innovations align with the pharmaceutical industry's shift toward process intensification and cost-effective synthesis, making the compound more accessible for large-scale applications.

Looking ahead, the demand for 2,6-dibromopyridine-4-carboxylic acid is expected to rise, particularly in emerging fields such as bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). Its role as a multifunctional scaffold positions it as a valuable tool for addressing complex challenges in life sciences and materials engineering.

For researchers seeking high-quality 2,6-dibromopyridine-4-carboxylic acid, it is essential to source the compound from reputable suppliers who provide comprehensive analytical data and documentation. This ensures reliability in experimental outcomes and supports reproducibility in scientific studies.